BARIUM PERCHLORATE
BARIUM PERCHLORATE
Barium perchlorate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. Prolonged exposure to fire or heat may result in an explosion. Used to make explosives. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
10294-39-0
VCID:
VC0080783
InChI:
InChI=1S/Ba.2ClHO4/c;2*2-1(3,4)5/h;2*(H,2,3,4,5)/q+2;;/p-2
SMILES:
[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Ba+2]
Molecular Formula:
Ba(ClO4)2
Molecular Weight:
336.23 g/mol
BARIUM PERCHLORATE
CAS No.: 10294-39-0
Main Products
VCID: VC0080783
Molecular Formula: Ba(ClO4)2
Molecular Weight: 336.23 g/mol
CAS No. | 10294-39-0 |
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Product Name | BARIUM PERCHLORATE |
Molecular Formula | Ba(ClO4)2 |
Molecular Weight | 336.23 g/mol |
IUPAC Name | barium(2+);diperchlorate |
Standard InChI | InChI=1S/Ba.2ClHO4/c;2*2-1(3,4)5/h;2*(H,2,3,4,5)/q+2;;/p-2 |
Standard InChIKey | OOULUYZFLXDWDQ-UHFFFAOYSA-L |
SMILES | [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Ba+2] |
Canonical SMILES | [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Ba+2] |
Density | 3.2 at 68 °F (USCG, 1999) |
Melting Point | 941 °F (USCG, 1999) |
Physical Description | Barium perchlorate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. Prolonged exposure to fire or heat may result in an explosion. Used to make explosives. (NTP, 1992) |
Description | Barium perchlorate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. Prolonged exposure to fire or heat may result in an explosion. Used to make explosives. (NTP, 1992) |
Synonyms | arium perchlorate barium perchlorate trihydrate |
PubChem Compound | 61623 |
Last Modified | Nov 11 2021 |
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